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Compound of Interest

Compound Name: 2-(2,2,2-Trifluoroethyl)oxane
CAS No.: 401794-89-6
Cat. No.: B14244025
Get Quote
. J

Executive Summary

This guide provides a technical comparison of the lipophilicity (LogP) between the parent
heterocycle Oxane (Tetrahydropyran, THP) and its fluorinated derivative, Trifluoroethyl Oxane
(specifically 4-(2,2,2-trifluoroethyl)tetrahydro-2H-pyran).

While Oxane serves as a standard polar aprotic ether scaffold with moderate water solubility,
the introduction of the 2,2,2-trifluoroethyl motif significantly modulates the physicochemical
profile. This modification utilizes the "fluorine effect" to enhance lipophilicity and metabolic
stability without the excessive hydrophobicity associated with longer hydrocarbon chains.
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Feature Oxane (THP) Trifluoroethyl Oxane

CAS Number 142-68-7 1934500-66-9 (Analogous)

Molecular Formula

LogP (Experimental) 0.95 ~1.9 — 2.2 (Estimated®)
Water Solubility High (~80 g/L) Low / Moderate
Physicochemical Role Polar Scaffold / Solvent Polar Hydrophobic Bioisostere
High (blocks
Metabolic Stability Low (susceptible to oxidation)
-oxidation)

*Note: Value estimated based on Hansch

constants and structural analogs (e.g., 4-methyl-THP LogP ~1.6).

Physicochemical Profile & Mechanism
Oxane (Tetrahydropyran)

Oxane is a saturated six-membered cyclic ether.[1] Its LogP of 0.95 indicates it sits on the
boundary between hydrophilic and lipophilic. It partitions nearly equally between octanol and
water, making it an excellent solvent but a "neutral" scaffold in drug design—it neither strongly
drives membrane permeability nor prevents it.

Trifluoroethyl Oxane (The Fluorine Effect)
The addition of a 2,2,2-trifluoroethyl group (
) transforms the molecule. This group is a classic example of "Polar Hydrophobicity".
 Lipophilicity Boost: The trifluoromethyl (
) moiety is highly lipophilic (Hansch
) compared to a methyl group (

). However, the methylene spacer (
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) insulates the ring from the strong electron-withdrawing effect of the fluorine, preventing the
ether oxygen from becoming non-basic.

e Dipole Moment: Unlike a simple ethyl group, the

bonds create a strong dipole. This dipole interacts with water molecules, creating a
structured solvation shell that modulates the bulk lipophilicity. Consequently, while the LogP
increases (approaching 2.0), it does not increase as linearly as adding a propyl or butyl chain
would.

e Metabolic Blocking: The primary utility of this scaffold is metabolic stability. The

group blocks the terminal position from metabolic oxidation (P450 attack), a common failure
point for ethyl/propyl chains.

Experimental Validation Protocol

To verify these LogP values in your own lab, use the Shake-Flask Method followed by HPLC
analysis. This is the "Gold Standard" for definitive lipophilicity assignment.

Protocol: Shake-Flask LogP Determination

Objective: Determine the partition coefficient (

) of the target compound between n-octanol and water.

Reagents:

n-Octanol (HPLC Grade, pre-saturated with water).

Water (Milli-Q, pre-saturated with n-octanol).

Test Compound (Oxane or Trifluoroethyl Oxane).

Internal Standard (e.g., Toluene or Naphthalene).

Workflow:

e Phase Pre-saturation: Mix n-octanol and water (1:1 v/v) vigorously for 24 hours. Allow
phases to separate for at least 4 hours.
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o Stock Preparation: Dissolve 1-2 mg of the test compound in the pre-saturated n-octanol
phase.

e Equilibration:

o

Aliquot the octanol stock into a glass vial.

[¢]

Add an equal volume of pre-saturated water.

Vortex for 60 minutes at 25°C.

o

[e]

Centrifuge at 3000 rpm for 20 minutes to ensure complete phase separation.
e Analysis (HPLC-UV/MS):

o Carefully sample the Octanol Phase (top) and Water Phase (bottom).

o Analyze concentration (

and
) using HPLC.

o Critical Step: Ensure the water phase sample is free of octanol micro-droplets (filter if
necessary).

Calculation:

Visual Analysis & Decision Logic

The following diagram illustrates the structural decision-making process when choosing
between Oxane and Trifluoroethyl Oxane for a drug scaffold, highlighting the impact on LogP
and metabolic stability.
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Figure 1: Decision logic for selecting between Oxane and its alkyl/fluoroalkyl derivatives based
on LogP and metabolic requirements.

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 8894, Tetrahydropyran. Retrieved from [Link]

e Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and
Steric Constants. American Chemical Society. (Source for standard values of vs ).

o Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of
Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[2][3] Retrieved from [Link]

o ChemSrc.Tetrahydropyran Physicochemical Properties. Retrieved from [Link]

» ResearchGate.Comparison of Selected Physical Properties of 4-Methyltetrahydropyran and
THF. (Data supporting alkyl-THP LogP trends). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14244025/docs?utm_src=pdf-body-img#comparative-guide-lipophilicity-logp-of-oxane-vs-trifluoroethyl-oxane
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydropyran
https://pubmed.ncbi.nlm.nih.gov/836503/
https://pubmed.ncbi.nlm.nih.gov/1159707/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b01788
https://www.chemsrc.com/en/cas/142-68-7_896356.html
https://www.researchgate.net/figure/Comparison-of-Selected-Physical-Properties-of-4-MeTHP-and-THF-44_tbl1_349642646
https://www.benchchem.com/product/b14244025?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14244025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Sources

1. Tetrahydropyran - Wikipedia [en.wikipedia.org]

2. Substituent constants for correlation analysis - PubMed [pubmed.ncbi.nim.nih.gov]

3. Calculation of hydrophobic constant (log P) from pi and f constants - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Comparative Guide: Lipophilicity (LogP) of Oxane vs.
Trifluoroethyl Oxane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14244025/docs#comparative-guide-lipophilicity-logp-
of-oxane-vs-trifluoroethyl-oxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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